Cas no 61833-23-6 (2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)-)

• Product Name: 2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)-
• CAS No: 61833-23-6
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 465072
• PubChem ID: 599092
• Update Time: 2025-04-19

2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)-
• 3-(1,3-benzodioxol-5-yl)prop-2-enenitrile
• DTXSID10344740
• GQUDHNZWHXCPSA-UHFFFAOYSA-N
• 61833-23-6
• 3-Benzo[1,3]dioxol-5-yl-acrylonitrile
• AKOS017269563

• Inchi： 1S/C10H7NO2/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h1-4,6H,7H2
• InChI Key： GQUDHNZWHXCPSA-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C=CC#N)=CC1=2

Computed Properties

• Exact Mass: 173.04771
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25